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Compound of Interest

Compound Name: 1-Bromo-3,5-diethylbenzene

Cat. No.: B1338236

An In-depth Technical Guide to 1-Bromo-3,5-
diethylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-3,5-diethylbenzene is an aromatic organic compound that serves as a valuable
building block in synthetic organic chemistry. Its disubstituted benzene ring, featuring a bromine
atom and two ethyl groups in a meta arrangement, offers a versatile platform for the
introduction of various functional groups. This strategic placement of substituents allows for the
synthesis of complex molecules with specific steric and electronic properties, making it a
compound of interest in the development of novel pharmaceuticals and functional materials.
This guide provides a comprehensive overview of the physical and chemical properties of 1-
Bromo-3,5-diethylbenzene, along with detailed experimental protocols for its synthesis and
key chemical transformations.

Physical and Chemical Properties

1-Bromo-3,5-diethylbenzene is a colorless to pale-yellow liquid at room temperature.[1] A
summary of its key physical and chemical properties is presented in the table below.
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Property Value Reference
Molecular Formula C10H13Br [2]
Molecular Weight 213.11 g/mol [2]
CAS Number 90267-03-1 [2]

Colorless to Pale-yellow to
Appearance o [1]
Yellow-brown Liquid

Boiling Point 247 °C at 760 mmHg
Density 1.2+0.1 g/cm3
Refractive Index 1.532

Insoluble in water, soluble in
Solubility common organic solvents like

ether, THF, and toluene.

Sealed in a dry place at room
Storage
temperature.[1]

Synthesis of 1-Bromo-3,5-diethylbenzene

The synthesis of 1-Bromo-3,5-diethylbenzene can be achieved through two primary routes:
electrophilic aromatic substitution of 1,3-diethylbenzene or the Sandmeyer reaction starting
from 3,5-diethylaniline.

Electrophilic Bromination of 1,3-Diethylbenzene

This method involves the direct bromination of 1,3-diethylbenzene using bromine in the
presence of a Lewis acid catalyst, such as iron(lll) bromide (FeBr3). The ethyl groups are
ortho-, para-directing activators. However, due to steric hindrance from the two ethyl groups,
the incoming electrophile (bromine) is directed to the C5 position, which is para to one ethyl
group and ortho to the other, but sterically less hindered than the C2, C4, and C6 positions.

e Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HBr gas),
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place 1,3-diethylbenzene (1 equivalent) and anhydrous iron(lll) bromide (0.05 equivalents) in
a suitable solvent such as dichloromethane or carbon tetrachloride.

Addition of Bromine: Slowly add a solution of bromine (1 equivalent) in the same solvent
from the dropping funnel to the stirred reaction mixture at room temperature. The reaction is
exothermic, and the addition rate should be controlled to maintain a gentle reflux.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) or gas chromatography (GC).

Work-up: Upon completion, quench the reaction by carefully adding an aqueous solution of
sodium bisulfite to destroy any unreacted bromine. Separate the organic layer, wash it with
water and brine, and dry it over anhydrous magnesium sulfate.

Purification: Remove the solvent under reduced pressure, and purify the crude product by
vacuum distillation to obtain 1-Bromo-3,5-diethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of 1-Bromo-3,5-
diethylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338236#physical-and-chemical-properties-of-1-
bromo-3-5-diethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.scbt.com/p/1-bromo-3-5-diethylbenzene-90267-03-1
https://www.benchchem.com/product/b1338236#physical-and-chemical-properties-of-1-bromo-3-5-diethylbenzene
https://www.benchchem.com/product/b1338236#physical-and-chemical-properties-of-1-bromo-3-5-diethylbenzene
https://www.benchchem.com/product/b1338236#physical-and-chemical-properties-of-1-bromo-3-5-diethylbenzene
https://www.benchchem.com/product/b1338236#physical-and-chemical-properties-of-1-bromo-3-5-diethylbenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1338236?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

